Cas no 2195881-47-9 (1-[(oxan-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride)

1-[(Oxan-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride is a synthetic organic compound featuring a piperidine core substituted with a trifluoromethyl group and a tetrahydropyranylmethyl moiety. The hydrochloride salt enhances its stability and solubility, making it suitable for pharmaceutical and chemical research applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the tetrahydropyranylmethyl substitution may influence steric and electronic properties. This compound is of interest in medicinal chemistry for its potential as a building block in drug discovery, particularly for CNS-targeting molecules. Its well-defined structure allows for precise modifications in synthetic pathways. Proper handling under controlled conditions is recommended due to its reactive functional groups.
1-[(oxan-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride structure
2195881-47-9 structure
Product Name:1-[(oxan-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride
CAS No:2195881-47-9
MF:C12H21ClF3NO
MW:287.749453306198
CID:5340708
Update Time:2025-10-30

1-[(oxan-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-[(tetrahydro-2H-pyran-2-yl)methyl]-4-(trifluoromethyl)-, hydrochloride (1:1)
    • 1-[(oxan-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride
    • Inchi: 1S/C12H20F3NO.ClH/c13-12(14,15)10-4-6-16(7-5-10)9-11-3-1-2-8-17-11;/h10-11H,1-9H2;1H
    • InChI Key: LHVPQAYAQXBGQF-UHFFFAOYSA-N
    • SMILES: C(C1OCCCC1)N1CCC(C(F)(F)F)CC1.Cl

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Additional information on 1-[(oxan-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride

Comprehensive Overview of 1-[(oxan-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride (CAS No. 2195881-47-9)

1-[(oxan-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride (CAS No. 2195881-47-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and trifluoromethyl functional group, is widely studied for its potential applications in drug discovery and material science. The inclusion of the oxan-2-yl moiety further enhances its structural diversity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 1-[(oxan-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride has surged due to their remarkable stability and bioactivity. Researchers are particularly interested in how the trifluoromethyl group influences the compound's pharmacokinetic properties, such as metabolic stability and membrane permeability. This aligns with the growing trend of fluorine in drug design, a topic frequently searched in academic and industrial circles.

The synthesis of CAS No. 2195881-47-9 involves multi-step organic reactions, often starting from readily available piperidine derivatives. Key steps include the introduction of the oxan-2-ylmethyl group and subsequent hydrochloride salt formation to improve solubility. Such synthetic routes are often optimized for scalability, a critical factor for pharmaceutical intermediates in large-scale production. This compound's versatility is further highlighted by its potential role in developing CNS-targeting therapeutics, a hot topic in neuroscience research.

From an analytical perspective, 1-[(oxan-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride is typically characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent pharmaceutical quality standards, addressing common queries about compound validation in peer-reviewed studies. The compound's crystalline form and hygroscopic properties are also frequently investigated to determine optimal storage conditions.

Beyond pharmaceuticals, CAS No. 2195881-47-9 has exploratory applications in agrochemicals and functional materials. Its hydrogen-bonding capabilities and lipophilicity make it a candidate for designing advanced catalysts or surface modifiers. These interdisciplinary applications resonate with current searches on sustainable chemistry and green synthesis, positioning the compound as a subject of broader scientific interest.

In conclusion, 1-[(oxan-2-yl)methyl]-4-(trifluoromethyl)piperidine hydrochloride exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its relevance to trending themes like precision medicine and molecular engineering ensures continued exploration across multiple disciplines. As research progresses, this compound may unlock new possibilities in targeted therapy and material science, answering pressing questions in these rapidly evolving fields.

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